What are the physical and chemical properties of L-Valine-2-13C?
What are the physical and chemical properties of L-Valine-2-13C?
For researchers, scientists, and professionals in drug development, L-Valine-2-13C stands as a critical tool in metabolic research and drug discovery. This stable isotope-labeled amino acid provides an invaluable tracer for elucidating complex biological pathways and quantifying metabolic fluxes. This in-depth guide explores the physical and chemical properties of L-Valine-2-13C, details experimental protocols for its characterization, and illustrates its central role in metabolic studies.
Core Physical and Chemical Properties
L-Valine-2-13C is a non-radioactive, stable isotope-labeled form of the essential amino acid L-Valine. The incorporation of a carbon-13 isotope at the second carbon position allows for its tracking and quantification in biological systems using mass spectrometry and NMR spectroscopy.
| Property | Value | Reference |
| Molecular Formula | C₄¹³CH₁₁NO₂ | [1] |
| Molecular Weight | 118.14 g/mol | [2][3] |
| CAS Number | 73834-52-3 | [2] |
| Appearance | White solid/powder | [2][3] |
| Melting Point | 295-300 °C (sublimes) | [2][4] |
| Optical Activity ([α]20/D) | +27.5° (c = 8 in 6 M HCl) | [2] |
| Isotopic Purity | ≥99 atom % ¹³C | [2] |
| Chemical Purity | ≥98% | [3] |
Experimental Protocols
Detailed methodologies are crucial for the accurate characterization and application of L-Valine-2-13C. Below are standard experimental protocols for determining its key physical and chemical properties.
Melting Point Determination (Capillary Method)
The melting point of L-Valine-2-13C, characterized by its sublimation, can be determined using a standard capillary melting point apparatus.
Methodology:
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Sample Preparation: A small amount of the dry, powdered L-Valine-2-13C is packed into a capillary tube to a height of 2-3 mm.
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Apparatus Setup: The capillary tube is placed in the heating block of a melting point apparatus.
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Heating: The sample is heated at a steady rate of 10-20°C per minute for an initial approximate determination.
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Observation: A second, more precise measurement is performed with a slower heating rate of 1-2°C per minute as the temperature approaches the approximate melting point.
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Data Recording: The temperature range is recorded from the point at which the substance first begins to melt/sublime to when it has completely transformed. For L-Valine-2-13C, this is expected to be in the range of 295-300 °C.[2][4]
Solubility Assessment
The solubility of L-Valine-2-13C is a key parameter for its use in cell culture media and other experimental solutions.
Methodology:
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Solvent Selection: A range of relevant solvents (e.g., water, cell culture media, DMSO) are chosen for the assessment.
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Sample Preparation: A known excess amount of L-Valine-2-13C is added to a known volume of the solvent in a sealed vial.
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Equilibration: The mixture is agitated at a constant temperature for a sufficient period (e.g., 24 hours) to ensure equilibrium is reached.
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Phase Separation: The saturated solution is carefully separated from the undissolved solid by centrifugation and filtration.
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Quantification: The concentration of L-Valine-2-13C in the clear supernatant is determined using a suitable analytical method, such as HPLC or mass spectrometry. This provides the quantitative solubility in the tested solvent at the specified temperature.
L-Valine Metabolism and the Role of ¹³C Labeling
L-Valine is a branched-chain amino acid (BCAA) that plays a crucial role in protein synthesis and energy metabolism. The ¹³C label in L-Valine-2-13C allows researchers to trace its metabolic fate through various pathways.
L-Valine Biosynthesis
In microorganisms and plants, L-Valine is synthesized from pyruvate. This pathway is a key target for metabolic engineering to enhance L-valine production.
Caption: Biosynthetic pathway of L-Valine from Pyruvate.
L-Valine Catabolism
In animals, L-Valine is an essential amino acid obtained from the diet. Its catabolism is a significant source of energy, particularly in muscle tissue. The carbon skeleton of valine is ultimately converted to succinyl-CoA, an intermediate of the citric acid cycle.
Caption: Catabolic pathway of L-Valine leading to the Citric Acid Cycle.
Application in ¹³C-Metabolic Flux Analysis (¹³C-MFA)
¹³C-MFA is a powerful technique used to quantify the rates (fluxes) of intracellular metabolic pathways. L-Valine-2-13C is an ideal tracer for these studies.
Experimental Workflow for ¹³C-MFA
The general workflow for a ¹³C-MFA experiment involves several key stages, from experimental design to data analysis.
Caption: General experimental workflow for ¹³C-Metabolic Flux Analysis.
By introducing L-Valine-2-13C into a biological system and analyzing the distribution of the ¹³C label in downstream metabolites, researchers can accurately map and quantify the flow of carbon through interconnected metabolic pathways. This provides critical insights into cellular physiology in both healthy and diseased states, aiding in the identification of novel drug targets and the development of new therapeutic strategies.
